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Compound of Interest |

Compound Name: HS-276
CAS No.: 2767422-72-8
Cat. No.: B10830264
Get Quote
. J

For immediate release: This document provides essential guidance on the proper disposal
procedures for the research chemical HS-276 (CAS Number: 2767422-72-8). Adherence to
these protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance. This information is intended for researchers, scientists, and drug development
professionals who handle this compound.

HS-276 is a potent and selective TAK1 inhibitor used in preclinical research.[1] While some
supplier safety data sheets (SDS) may indicate that small quantities can be disposed of as
household waste, it is imperative for laboratory personnel to follow best practices for chemical
waste management due to the compound's biological activity and the potential for unknown
hazards.[2] All chemicals, including those not officially classified as hazardous, should be
handled with caution.[2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle HS-276 in a
well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols. In
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case of a spill, absorb the material with an inert substance and collect it in a sealed container
for disposal as chemical waste.

Step-by-Step Disposal Procedures

The recommended procedure for the disposal of HS-276 and its associated waste is to treat it
as chemical waste. This conservative approach ensures the safety of all personnel and the
protection of the environment.

1. Waste Segregation and Collection:

¢ Solid HS-276 Waste: Collect any unused or waste HS-276 powder in a clearly labeled,
sealed container. The container should be compatible with the chemical and properly marked
as "Hazardous Waste" or "Chemical Waste" in accordance with your institution's and local
regulations.

o Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have
come into contact with HS-276 should be collected in a designated, sealed waste container.

e Solutions of HS-276: Given its sparse solubility in DMSO, any solutions containing HS-276
should be collected in a labeled, sealed container designated for liquid chemical waste. Do
not dispose of HS-276 solutions down the drain.

2. Container Labeling:
All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste" or "Chemical Waste"

e The full chemical name: HS-276

e The CAS Number: 2767422-72-8

e The primary hazards associated with the compound (if known)
e The date the waste was first added to the container

3. Storage of Chemical Waste:
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Store the sealed and labeled waste containers in a designated and secure satellite
accumulation area within the laboratory. This area should be away from general laboratory
traffic and incompatible chemicals.

4. Disposal of Empty Containers:

Empty containers that once held HS-276 should be managed according to your institution's
guidelines. For containers that held a solid, ensure all powder has been removed. For
containers that held a solution, they may need to be triple-rinsed with a suitable solvent. The
rinsate from this process must be collected and disposed of as liquid chemical waste.

5. Arranging for Professional Disposal:

Do not dispose of HS-276 with general laboratory or household trash. Contact your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor to arrange for the pickup and proper disposal of the collected waste.

Quantitative Data Summary

Property Value Reference
CAS Number 2767422-72-8 [1]
Molecular Formula C24H29N502 [1]
Formulation A solid [1]
Solubility Sparingly soluble in DMSO [1]

Disposal Workflow Diagram

The following diagram illustrates the recommended workflow for the proper disposal of HS-276.
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Caption: HS-276 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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